Cas no 2198665-59-5 (N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide)

• Product Name: N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide
• CAS No: 2198665-59-5
• MF: C₁₀H₁₇N₅O₂
• MW: 239.274281263351
• CID: 6183114
• PubChem ID: 121151023
• Update Time: 2025-05-26

N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6471-5365
• 2198665-59-5
• AKOS032692304
• N-(2-methoxyethyl)-3-(triazol-1-yl)pyrrolidine-1-carboxamide
• N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide

• Inchi： 1S/C10H17N5O2/c1-17-7-4-11-10(16)14-5-2-9(8-14)15-6-3-12-13-15/h3,6,9H,2,4-5,7-8H2,1H3,(H,11,16)
• InChI Key： JXWMIYTZVSXXLA-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)N1CCC(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 239.13822480g/mol
• Monoisotopic Mass: 239.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 72.3Ų

Additional information on N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide

Recent Advances in the Study of N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide (CAS: 2198665-59-5)

N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide (CAS: 2198665-59-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

The synthesis of N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide has been optimized to improve yield and purity, with recent reports highlighting the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) for the efficient introduction of the triazole moiety. Structural modifications, such as the incorporation of different alkoxy groups, have been explored to enhance its pharmacokinetic properties and target specificity. These efforts have resulted in derivatives with improved solubility and bioavailability, making them more suitable for in vivo studies.

In terms of biological activity, N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide has demonstrated potent inhibitory effects against a range of enzymes, including kinases and proteases. For instance, recent in vitro studies have shown that this compound exhibits nanomolar affinity for certain kinase targets, suggesting its potential as a lead compound for the development of kinase inhibitors. Additionally, its ability to disrupt protein-protein interactions has been investigated in the context of cancer and inflammatory diseases, with promising preliminary results.

Mechanistic studies have revealed that the triazole-pyrrolidine core of N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide plays a critical role in its binding to target proteins. X-ray crystallography and molecular docking simulations have provided insights into the key interactions between the compound and its binding partners, facilitating the rational design of more potent analogs. These structural insights are expected to guide future optimization efforts and expand the therapeutic potential of this compound class.

Despite these advancements, challenges remain in the development of N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide as a therapeutic agent. Issues such as off-target effects and metabolic stability need to be addressed through further structural optimization and preclinical evaluation. Nevertheless, the compound's unique pharmacophore and demonstrated biological activities make it a valuable candidate for continued investigation in drug discovery programs.

In conclusion, N-(2-methoxyethyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide (CAS: 2198665-59-5) represents a promising scaffold for the development of novel therapeutics. Recent studies have advanced our understanding of its synthesis, structure-activity relationships, and biological mechanisms, paving the way for future applications in medicinal chemistry. Continued research efforts are expected to uncover new opportunities for this compound in addressing unmet medical needs.